Cas no 1185136-22-4 (LP 12 hydrochloride)

• Product Name: LP 12 hydrochloride
• CAS No: 1185136-22-4
• MF: C₃₂H₄₀ClN₃O
• MW: 518.132507324219
• CID: 2089960
• PubChem ID: 56972187
• Update Time: 2025-07-09

LP 12 hydrochloride Chemical and Physical Properties

Names and Identifiers

• LP 12 hydrochloride
• 4-(2-Diphenyl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-1-piperazinehexanaMidehydrochloride
• 1185136-22-4
• Tox21_501000
• NCGC00261685-01
• DA-70020
• PD079519
• LP 12 hydrochloride hydrate
• LP01000
• AKOS024457337
• CS-0024322
• 4-(2-DIPHENYL)-N-(1,2,3,4-TETRAHYDRONAPHTHALEN-1-YL)-1-PIPERAZINEHEXANAMIDE HYDROCHLORIDE
• 6-[4-(2-phenylphenyl)piperazin-1-yl]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)hexanamide;hydrochloride
• DTXSID601018117
• CCG-222304
• HY-103105
• LP 12 (hydrochloride)

• Inchi： 1S/C32H39N3O.ClH/c36-32(33-30-18-11-15-26-14-6-7-16-28(26)30)20-5-2-10-21-34-22-24-35(25-23-34)31-19-9-8-17-29(31)27-12-3-1-4-13-27;/h1,3-4,6-9,12-14,16-17,19,30H,2,5,10-11,15,18,20-25H2,(H,33,36);1H
• InChI Key： XNDUOTNYUWDFKR-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCCCCN1CCN(C2=CC=CC=C2C2C=CC=CC=2)CC1)NC1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 517.2859906g/mol
• Monoisotopic Mass: 517.2859906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 654
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on LP 12 hydrochloride

Introduction to LP 12 Hydrochloride (CAS No: 1185136-22-4)

LP 12 hydrochloride, chemically designated as (1S,3S,5S)-2-[(2R,4R)-4-hydroxy-3-methylbutanoyl]-N-(1-methylpyrrolidin-2-yl)-3-(trifluoromethyl)pyrrolidin-1-carboxamide hydrochloride, is a compound of significant interest in the field of pharmaceutical research and development. This intricate molecular structure has garnered attention due to its potential biological activities and the novel synthetic pathways that have been explored for its preparation.

The chemical entity CAS No: 1185136-22-4 provides a unique identifier for this compound, ensuring precise classification and referencing in scientific literature. The hydrochloride salt form of LP 12 hydrochloride enhances its solubility in aqueous solutions, making it more amenable for formulation in pharmaceutical applications. This property is particularly crucial for drug delivery systems where bioavailability and stability are paramount.

Recent advancements in the synthesis of LP 12 hydrochloride have focused on optimizing yield and purity through enantioselective catalysis. The stereochemistry of this compound plays a pivotal role in its pharmacological effects, necessitating sophisticated methodologies to achieve the desired enantiomeric purity. Researchers have employed chiral auxiliaries and transition metal catalysts to streamline the synthesis process, thereby reducing costs and improving scalability.

One of the most compelling aspects of LP 12 hydrochloride is its potential as a therapeutic agent. Preliminary studies suggest that this compound exhibits anti-inflammatory properties, making it a promising candidate for treating chronic inflammatory disorders. The mechanism of action appears to involve modulation of key signaling pathways such as NF-κB and MAPK, which are central to the inflammatory response. These findings have sparked further investigation into the compound's efficacy and safety profiles.

In addition to its anti-inflammatory potential, LP 12 hydrochloride has shown neuroprotective effects in in vitro models. The compound's ability to cross the blood-brain barrier has opened up possibilities for its use in neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers are particularly intrigued by its interaction with β-secretase enzymes, which are implicated in the pathogenesis of these conditions. Further preclinical studies are underway to elucidate the precise mechanisms by which LP 12 hydrochloride exerts its neuroprotective effects.

The pharmacokinetic profile of LP 12 hydrochloride is another area of active investigation. Studies indicate that the compound exhibits moderate oral bioavailability and a favorable half-life, suggesting that it could be suitable for once-daily dosing regimens. Additionally, preliminary data suggest that LP 12 hydrochloride undergoes extensive metabolism via cytochrome P450 enzymes, which has implications for drug-drug interactions. Understanding these metabolic pathways is crucial for optimizing therapeutic dosing and minimizing potential adverse effects.

From a synthetic chemistry perspective, the preparation of LP 12 hydrochloride presents several challenges due to its complex molecular architecture. However, recent innovations in flow chemistry have provided new avenues for efficient synthesis. Flow reactors offer precise control over reaction conditions, enabling higher yields and better reproducibility compared to traditional batch processing methods. These advancements are not only improving the production of LP 12 hydrochloride but also setting new standards for synthesizing other complex pharmaceutical intermediates.

The regulatory landscape for novel compounds like LP 12 hydrochloride is stringent but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving a drug for clinical use. The development pipeline for LP 12 hydrochloride is currently in phase II clinical trials, where it is being evaluated for its efficacy in treating rheumatoid arthritis. The results from these trials are eagerly anticipated by the scientific community as they will provide critical insights into the compound's therapeutic potential.

Collaboration between academic institutions and pharmaceutical companies has been instrumental in advancing the research on LP 12 hydrochloride. These partnerships facilitate the exchange of knowledge and resources, accelerating the pace of discovery. For instance, a recent collaboration between a leading research university and a multinational pharmaceutical firm has led to the development of novel derivatives of LP 12 hydrochloride with enhanced pharmacological properties. Such collaborations highlight the importance of interdisciplinary approaches in drug discovery.

The future prospects for LP 12 hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Investigational studies are exploring its potential use in oncology, where it may act as an inhibitor of specific growth factor receptors implicated in cancer progression. Additionally, preclinical models are being employed to assess its efficacy in treating metabolic disorders such as obesity and type II diabetes mellitus. These exploratory studies underscore the versatility of LP 12 hydrochloride as a pharmacological scaffold.

In conclusion, LP 12 hydrochloride (CAS No: 1185136-22-4) represents a significant advancement in pharmaceutical research due to its complex structure, promising biological activities, and innovative synthetic methodologies. The compound's potential as an anti-inflammatory and neuroprotective agent has generated considerable interest among researchers worldwide. As further clinical data becomes available and synthetic techniques continue to evolve, LP 12 hydrochloride is poised to emerge as a valuable therapeutic option across multiple disease indications.